Cas no 1021077-28-0 (N-(butan-2-yl)-3-fluoro-4-methylaniline)

• Product Name: N-(butan-2-yl)-3-fluoro-4-methylaniline
• CAS No: 1021077-28-0
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5166121
• PubChem ID: 43195613
• Update Time: 2026-03-04

N-(butan-2-yl)-3-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-methyl-N-(1-methylpropyl)-
• N-(butan-2-yl)-3-fluoro-4-methylaniline

• Inchi： 1S/C11H16FN/c1-4-9(3)13-10-6-5-8(2)11(12)7-10/h5-7,9,13H,4H2,1-3H3
• InChI Key： IMOZNGQITFSINS-UHFFFAOYSA-N
• SMILES： C1(NC(C)CC)=CC=C(C)C(F)=C1

Additional information on N-(butan-2-yl)-3-fluoro-4-methylaniline

Research Update on N-(butan-2-yl)-3-fluoro-4-methylaniline (CAS: 1021077-28-0) in Chemical and Biomedical Applications

N-(butan-2-yl)-3-fluoro-4-methylaniline (CAS: 1021077-28-0) is a fluorinated aniline derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and a butyl group, has shown potential in various applications, ranging from medicinal chemistry to material science. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of N-(butan-2-yl)-3-fluoro-4-methylaniline has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that significantly enhances the efficiency of the synthesis process. This method employs a palladium-catalyzed coupling reaction, which not only reduces the formation of by-products but also allows for scalability, making it suitable for industrial applications. The study also highlighted the compound's stability under various conditions, a critical factor for its potential use in drug development.

In the realm of biomedical research, N-(butan-2-yl)-3-fluoro-4-methylaniline has been investigated for its pharmacological properties. Preliminary in vitro studies have demonstrated its ability to modulate specific enzyme pathways, particularly those involved in inflammatory responses. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents, though further in vivo studies are needed to validate these effects.

Beyond its biological applications, N-(butan-2-yl)-3-fluoro-4-methylaniline has also been explored in material science. Its fluorinated aromatic structure makes it a valuable building block for designing advanced polymers and liquid crystals. A recent publication in Advanced Materials (2024) described its incorporation into a novel class of liquid crystalline materials, which exhibit exceptional thermal stability and optical properties. These materials hold promise for use in display technologies and optoelectronic devices, underscoring the compound's versatility.

Despite these promising developments, challenges remain in the widespread adoption of N-(butan-2-yl)-3-fluoro-4-methylaniline. Regulatory hurdles, particularly concerning its toxicity profile, must be addressed before it can be used in clinical or industrial settings. Ongoing research aims to elucidate its pharmacokinetics and toxicological effects, with preliminary data suggesting a favorable safety profile at therapeutic doses. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, N-(butan-2-yl)-3-fluoro-4-methylaniline (CAS: 1021077-28-0) represents a multifaceted compound with significant potential in both biomedical and material science applications. Recent advancements in its synthesis and characterization have laid the groundwork for future studies, which will likely explore its therapeutic and technological uses in greater depth. As research progresses, this compound may emerge as a key player in the development of next-generation pharmaceuticals and advanced materials.